Cas no 2680702-70-7 (2-(3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid
• CAS No: 2680702-70-7
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 5652691
• PubChem ID: 165911978
• Update Time: 2025-06-11

2-(3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazol-1-yl)acetic acid
• 2680702-70-7
• EN300-28276685
• 2-(3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid

• Inchi： 1S/C10H13N3O4/c1-3-4-17-10(16)11-8-5-7(2)12-13(8)6-9(14)15/h3,5H,1,4,6H2,2H3,(H,11,16)(H,14,15)
• InChI Key： YXGSKZJKUCADIL-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1=CC(C)=NN1CC(=O)O)=O

Computed Properties

• Exact Mass: 239.09060590g/mol
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-(3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid

Research Brief on 2-(3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid (CAS: 2680702-70-7)

The compound 2-(3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid (CAS: 2680702-70-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and acrylamide functionality, is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthetic accessibility, reactivity, and biological activity, positioning it as a promising candidate for further investigation.

Recent literature highlights the role of this compound in the development of covalent inhibitors, a class of therapeutics that form irreversible bonds with their target proteins. The acrylamide group in 2-(3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid is particularly noteworthy, as it enables the molecule to engage in Michael addition reactions with nucleophilic residues (e.g., cysteine) in target proteins. This mechanism has been leveraged in the design of inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound as a versatile intermediate for the synthesis of covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The study reported that derivatives of 2-(3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range. The authors attributed this activity to the optimal positioning of the acrylamide group, which facilitated selective covalent modification of the target.

Another area of interest is the compound's potential in prodrug design. A 2022 paper in Bioorganic & Medicinal Chemistry Letters explored its use as a prodrug moiety for masking carboxylic acid groups in drug molecules. The study found that the acrylamide group could be cleaved under physiological conditions, releasing the active drug in a controlled manner. This property is particularly valuable for improving the pharmacokinetic profiles of drugs with poor oral bioavailability.

From a synthetic chemistry perspective, recent advances have streamlined the production of 2-(3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid. A 2023 protocol in Organic Process Research & Development described a scalable, one-pot synthesis route with high yield (>85%) and minimal purification steps. This development is expected to facilitate broader adoption of the compound in medicinal chemistry campaigns.

Despite these promising findings, challenges remain in optimizing the selectivity and safety profile of derivatives based on this scaffold. Ongoing research is focused on structural modifications to enhance target specificity and reduce off-target effects. Computational modeling studies published in early 2024 suggest that subtle changes to the pyrazole ring substituents could significantly influence binding kinetics and selectivity.

In conclusion, 2-(3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid represents a valuable chemical tool with diverse applications in drug discovery. Its unique combination of synthetic accessibility and biological relevance makes it a compelling subject for continued research. Future studies will likely explore its utility in targeting additional protein families and its potential in combination therapies.